Cas no 150113-05-6 (2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)-)
150113-05-6 structure
Product Name:2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)-
CAS No:150113-05-6
MF:C25H40O3
MW:388.58330821991
CID:1321726
PubChem ID:54379095
Update Time:2025-04-20
2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)-
- hexadecyl 3-(4-hydroxyphenyl)prop-2-enoate
- DTXSID10710961
- hexadecyl p-hydroxycinnamate
- 150113-05-6
- 3-(4-hydroxy-phenyl)-acrylic acid hexadecyl ester
- UYRIBRFIGLHCHE-UHFFFAOYSA-N
-
- Inchi: 1S/C25H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22-28-25(27)21-18-23-16-19-24(26)20-17-23/h16-21,26H,2-15,22H2,1H3
- InChI Key: UYRIBRFIGLHCHE-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC(=CC=1)O)=O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 388.2979
- Monoisotopic Mass: 388.29774513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 18
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 9.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-Propenoic acid, 3-(4-hydroxyphenyl)-, hexadecyl ester, (2E)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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